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Compound of Interest

Compound Name: 1-Chlorotridecane
CAS No.: 822-13-9
Cat. No.: B1582154
Get Quote
. J

Executive Summary & Chemical Profile

1-Chlorotridecane (CAS: 822-13-9) is a primary alkyl halide utilized extensively as an
alkylating agent in the synthesis of cationic surfactants, quaternary ammonium compounds,
and pharmaceutical intermediates. Unlike its short-chain analogs (e.g., chlorobutane), 1-
chlorotridecane presents a unique safety profile characterized by low volatility but high
lipophilicity.

This guide moves beyond standard SDS reporting to provide a mechanistic understanding of
the molecule’s behavior in a research environment, ensuring not just compliance, but
operational mastery.

Physicochemical Dynamics
The safety profile of 1-chlorotridecane is dictated by its carbon chain length (
). The significant van der Waals forces between molecules result in a high boiling point and low

vapor pressure, shifting the primary exposure risk from inhalation (common in lower alkyl
halides) to dermal absorption and environmental persistence.
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Property Value Operational Implication

Unique identifier for inventory

CAS Number 822-13-9 ]
tracking.
Molecular Weight: 218.81
Formula
g/mol .
) o Viscosity is higher than water;
Physical State Liquid (Colorless) ] )
residues cling to glass.
Low Inhalation Risk: Unlikely to
Boiling Point ~270-280°C (760 mmHg) generate significant vapors at
RT.
Class 11IB Combustible: Hard
Flash Point >110°C (Closed Cup) to ignite but burns intensely
once lit.
) Floats on water; complicates
Density 0.86-0.87 g/mL )
aqueous spill cleanup.
Bioaccumulation: Highly
LogP (Est.) ~7.0-7.5 lipophilic; partitions strongly

into fatty tissues.

Hazard Architecture & Toxicological Mechanisms
The Lipophilic Trap (Dermal Hazard)

While 1-chlorotridecane is less volatile than chloroform or dichloromethane, it poses a silent
threat through dermal retention. Its high lipophilicity allows it to penetrate the stratum corneum,
but its low volatility means it does not evaporate off the skin.

e Mechanism: The alkyl chain intercalates into the lipid bilayer of cell membranes. Once
absorbed, the electrophilic carbon (attached to CI) can alkylate cellular proteins, leading to
contact dermatitis and sensitization.

o Acute Effects: Erythema (redness), edema (swelling), and defatting of the skin.
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o Chronic Effects: Potential for allergic contact dermatitis upon repeated exposure.

Environmental Fate (Aquatic Toxicity)
The compound is classified as Very Toxic to Aquatic Life with Long Lasting Effects (H410).
o Causality: Due to its insolubility in water and high LogP, it adsorbs to organic matter in

sediment and bioaccumulates in aquatic organisms. It does not hydrolyze rapidly in neutral
waters, leading to persistence.

Hazard Visualization: Exposure Pathway

The following diagram illustrates the progression from exposure to physiological impact,
highlighting the critical control points.

Exposure Event t orneul Lipophilic Interaction ermal Retention i
(Spill/Splash) ipid Bilayer, olatit Systemic Absorption

Click to download full resolution via product page

Figure 1: Pathophysiology of 1-Chlorotridecane dermal exposure. Note the critical role of
"Retention” due to low evaporation rates.

Operational Protocols: Synthesis & Handling
Validated Workflow: Nucleophilic Substitution (SN2)

A common application is the synthesis of surfactants via SN2 reaction with a tertiary amine.
This protocol ensures high yield while mitigating exposure risks.

Pre-Operational Checks (Self-Validating System)

» Purity Verification: Run a GC-MS blank. Impurities (e.g., shorter chain halides) can alter flash
points and toxicity.

e Glove Permeation: Use Nitrile (minimum 0.11mm) for splash protection. For immersion or
prolonged handling, use Viton or Silver Shield laminates. Standard latex is permeable to
alkyl halides.
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Step-by-Step Protocol

o Setup: Equip a 3-neck round bottom flask with a reflux condenser, nitrogen inlet, and
temperature probe.

o Why: Nitrogen prevents oxidation of the product at high temps; reflux condenser contains
the solvent vapors.

o Charging: Add 1-chlorotridecane and the nucleophile (e.g., dimethylamine) in a polar
aprotic solvent (e.g., acetonitrile).

o Why: Polar aprotic solvents stabilize the transition state of the SN2 mechanism.
o Reaction: Heat to reflux (typically 80°C). Monitor via TLC or GC.
o Safety Note: Do not exceed 120°C to prevent thermal decomposition (
generation).

e Quenching: Cool to room temperature. Neutralize any excess amine with dilute acid if
necessary.

o Workup: Extract with an organic solvent (e.g., ethyl acetate) and wash with brine.

o Waste: Aqueous layers must be treated as Halogenated Organic Waste.

Workflow Diagram

This diagram outlines the safe handling lifecycle from storage to disposal.
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Figure 2: Operational lifecycle for 1-Chlorotridecane synthesis. Green indicates safe state,
Red indicates hazard control point.

Emergency Response & Environmental Stewardship
Spill Management (The "OIil" Factor)

Because 1-chlorotridecane is oily and water-insoluble, standard water washdowns will spread
the contamination.

+ Containment: Use sand or vermiculite dams. Do not use sawdust (combustible).

o Absorption: Apply polypropylene pads (oil-only absorbents).
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o Decontamination: Scrub the surface with a surfactant-rich detergent (e.g., Alconox) to
emulsify the lipid residue. Water alone is ineffective.

Firefighting

 Classification: Class B fire.
» Extinguishing Media: Dry chemical,

, or resistant foam.[1][2]

e Warning: Water spray may be ineffective and can spread the burning liquid (density < 1.0).
Thermal decomposition produces Hydrogen Chloride (HCI) gas, necessitating SCBA for
firefighters.

First Aid (Specific to Alkyl Halides)

o Skin: Wash with soap and water for 15 minutes.[2] Crucial: Do not use solvents
(ethanol/acetone) to clean skin; they increase permeability and drive the toxin deeper.

o Eyes: Rinse for 15 minutes.[1][2][3] Consult an ophthalmologist immediately (lipophilic
compounds can damage corneal epithelium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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